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Get Quote

Introduction

CITCO (6-(4-chlorophenyl)imidazo[2,1-b][1]thiazole-5-carbaldehyde O-(3,4-

dichlorobenzyl)oxime) is a potent and widely used agonist for the human Constitutive

Androstane Receptor (hCAR) and has also been identified as a dual agonist for the human

Pregnane X Receptor (hPXR).[2][3] As a key xenobiotic sensor, CAR regulates the metabolism

and clearance of various substances by controlling the expression of drug-metabolizing

enzymes and transporters, such as CYP2B6 and CYP3A4.[1][2] Due to its role in activating

these nuclear receptors, CITCO is a critical tool in drug metabolism studies, toxicology

research, and cancer therapy investigations.[4][5] These notes provide detailed protocols for

the proper dissolution and handling of CITCO for experimental use.

Quantitative Data Summary
For accurate and reproducible experimental results, it is crucial to understand the physical,

chemical, and biological properties of CITCO.

Table 1: Physical and Chemical Properties of CITCO
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Property Value Reference

CAS Number 338404-52-7 [6]

Molecular Formula C₁₉H₁₂Cl₃N₃OS [6][7]

Molecular Weight 436.74 g/mol [6]

| Appearance | Solid |[6] |

Table 2: Solubility of CITCO

Solvent Solubility Notes Reference

DMSO
21.84 - 87 mg/mL
(50 - 199.2 mM)

Use fresh, high-
quality DMSO as
moisture can
reduce solubility.

[4]

Ethanol 35 mg/mL

| Water | Insoluble | |[1] |

Table 3: Biological Activity of CITCO

Target Activity EC₅₀ Value Assay System Reference

Human CAR Agonist 49 nM
CAR/SRC-1
FRET Assay

[4]

| Human PXR | Agonist | 0.82 µM | CYP3A4 Promoter Activation in HepG2 cells |[2] |

Experimental Protocols
Protocol 1: Preparation of a Concentrated CITCO Stock
Solution
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This protocol describes the preparation of a concentrated stock solution of CITCO in DMSO,

which is the recommended solvent.[1]

Materials:

CITCO solid powder (CAS 338404-52-7)

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile microcentrifuge tubes or vials

Analytical balance

Vortex mixer

Procedure:

Pre-warming: Allow the vial of solid CITCO to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh the desired amount of CITCO powder using an analytical

balance in a chemical fume hood.

Dissolution:

Transfer the weighed CITCO powder into a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 20 mM, or 50 mM). For example, to prepare a 10 mM stock solution,

dissolve 4.37 mg of CITCO in 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (37°C) or brief sonication can aid dissolution if necessary.[4]

Storage:

For short-term storage (days to weeks), store the stock solution at 4°C.[1]
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For long-term storage (months), aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes and store at -20°C.[1][6] Avoid repeated freeze-thaw

cycles.

Diagram 1: Workflow for Preparing CITCO Stock and Working Solutions
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Diagram 1: Workflow for Preparing CITCO Solutions
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Caption: Workflow for CITCO stock and working solution preparation.
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Protocol 2: In Vitro Cell-Based Assay Using CITCO
This protocol provides a general methodology for treating cultured cells with CITCO to study its

effects on gene expression or cellular processes like proliferation.

Materials:

Cultured cells (e.g., HepG2, primary human hepatocytes, or T98G glioma cells)[2][4]

Complete cell culture medium

CITCO stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Multi-well cell culture plates

Assay-specific reagents (e.g., for viability, apoptosis, or RNA extraction)

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density appropriate for the specific assay

and allow them to adhere and grow, typically for 24 hours.

Preparation of Working Solution:

On the day of the experiment, thaw the CITCO stock solution.

Prepare serial dilutions of the CITCO stock solution in complete cell culture medium to

achieve the desired final concentrations (e.g., 1 µM to 50 µM).[4]

Important: Prepare a vehicle control using the same final concentration of DMSO as in the

highest CITCO treatment group (e.g., if the highest CITCO concentration is 10 µM

prepared from a 10 mM stock, the DMSO concentration is 0.1%).

Cell Treatment:

Remove the old medium from the cells.
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Add the medium containing the desired concentrations of CITCO or the vehicle control to

the respective wells.

Incubation: Incubate the cells for the desired experimental duration (e.g., 24 to 48 hours) at

37°C in a CO₂ incubator.[4]

Endpoint Analysis: Following incubation, perform the desired downstream analysis, such as:

Gene Expression Analysis: Isolate RNA for qRT-PCR to measure the expression of

CAR/PXR target genes (e.g., CYP2B6, CYP3A4).

Cell Viability/Proliferation Assay: Use assays like MTT, WST-1, or cell counting to assess

the effect on cell growth.[4]

Apoptosis Assay: Utilize techniques like Annexin V/PI staining and flow cytometry to

measure apoptosis.[4]

Signaling Pathway
CITCO activates the nuclear receptors CAR and PXR. Upon activation, these receptors

translocate to the nucleus, form a heterodimer with the Retinoid X Receptor (RXR), and bind to

specific DNA sequences known as response elements in the promoter regions of target genes,

thereby modulating their transcription.[2]

Diagram 2: CITCO Signaling Pathway
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Diagram 2: CITCO Signaling Pathway
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Caption: CITCO activates CAR and PXR, leading to gene regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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